Cas no 40106-17-0 (2-Amino-4,5,6,7,8,9,10,11,12,13-decahydrocyclododecabthiophene-3-carbonitrile)
2-Amino-4,5,6,7,8,9,10,11,12,13-decahydrocyclododecabthiophene-3-carbonitrile is a specialized heterocyclic compound featuring a fused thiophene and cycloalkane structure. Its unique decahydrocyclododecabthiophene core, combined with an amino and cyano functional group, makes it a valuable intermediate in organic synthesis and pharmaceutical research. The compound's rigid polycyclic framework offers steric and electronic properties suitable for constructing complex molecular architectures. Its reactivity, particularly at the amino and cyano sites, enables derivatization for applications in drug discovery and materials science. This compound is particularly useful in the development of bioactive molecules due to its structural diversity and potential for selective functionalization.
40106-17-0 structure
Product name:2-Amino-4,5,6,7,8,9,10,11,12,13-decahydrocyclododecabthiophene-3-carbonitrile
2-Amino-4,5,6,7,8,9,10,11,12,13-decahydrocyclododecabthiophene-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
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- 2-Amino-4,5,6,7,8,9,10,11,12,13-decahydrocyclododeca[b]thiophene-3-carbonitrile
- CS-0314050
- 40106-17-0
- 2-amino-4H,5H,6H,7H,8H,9H,10H,11H,12H,13H-cyclododeca[b]thiophene-3-carbonitrile
- 2-Amino-4,5,6,7,8,9,10,11,12,13-decahydrocyclododeca[b]thiophene-3-carbonitrile #
- AB01331919-02
- ALBB-001804
- BBL008374
- SR-01000508926-1
- STK347814
- NCGC00339308-01
- VS-01893
- NJKJOVJKMPBQIL-UHFFFAOYSA-N
- Oprea1_743002
- AKOS000304289
- SR-01000508926
- 2-Amino-3-cyano-4,5-decamethylenethiophene
- MFCD00742783
- 2-Amino-4,5,6,7,8,9,10,11,12,13-decahydrocyclododecabthiophene-3-carbonitrile
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- MDL： MFCD00742783
- Inchi： InChI=1S/C15H22N2S/c16-11-13-12-9-7-5-3-1-2-4-6-8-10-14(12)18-15(13)17/h1-10,17H2
- InChI Key： NJKJOVJKMPBQIL-UHFFFAOYSA-N
- SMILES： C1CCCCCC2=C(CCCC1)C(=C(N)S2)C#N
Computed Properties
- Exact Mass: 262.15036988g/mol
- Monoisotopic Mass: 262.15036988g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 0
- Complexity: 296
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 78Ų
- XLogP3: 6
2-Amino-4,5,6,7,8,9,10,11,12,13-decahydrocyclododecabthiophene-3-carbonitrile Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1248812-1g |
2-amino-4,5,6,7,8,9,10,11,12,13-decahydrocyclododeca[b]thiophene-3-carbonitrile |
40106-17-0 | 95% | 1g |
$255 | 2024-06-06 | |
| TRC | A612058-500mg |
2-Amino-4,5,6,7,8,9,10,11,12,13-decahydrocyclododeca[b]thiophene-3-carbonitrile |
40106-17-0 | 500mg |
$ 275.00 | 2022-06-08 | ||
| TRC | A612058-50mg |
2-Amino-4,5,6,7,8,9,10,11,12,13-decahydrocyclododeca[b]thiophene-3-carbonitrile |
40106-17-0 | 50mg |
$ 50.00 | 2022-06-08 | ||
| 1PlusChem | 1P00C8U2-5g |
2-Amino-4,5,6,7,8,9,10,11,12,13-decahydrocyclododeca[b]thiophene-3-carbonitrile |
40106-17-0 | 95% | 5g |
$626.00 | 2025-02-26 | |
| 1PlusChem | 1P00C8U2-1g |
2-Amino-4,5,6,7,8,9,10,11,12,13-decahydrocyclododeca[b]thiophene-3-carbonitrile |
40106-17-0 | 95% | 1g |
$164.00 | 2025-02-26 | |
| eNovation Chemicals LLC | Y1248812-1g |
2-amino-4,5,6,7,8,9,10,11,12,13-decahydrocyclododeca[b]thiophene-3-carbonitrile |
40106-17-0 | 95% | 1g |
$255 | 2025-02-19 | |
| eNovation Chemicals LLC | Y1248812-5g |
2-amino-4,5,6,7,8,9,10,11,12,13-decahydrocyclododeca[b]thiophene-3-carbonitrile |
40106-17-0 | 95% | 5g |
$930 | 2025-02-28 | |
| abcr | AB266121-1g |
2-Amino-4,5,6,7,8,9,10,11,12,13-decahydrocyclododeca[b]thiophene-3-carbonitrile; . |
40106-17-0 | 1g |
€317.00 | 2024-04-17 | ||
| Chemenu | CM113770-10g |
2-amino-4,5,6,7,8,9,10,11,12,13-decahydrocyclododeca[b]thiophene-3-carbonitrile |
40106-17-0 | 95% | 10g |
$960 | 2021-08-06 | |
| abcr | AB266121-500 mg |
2-Amino-4,5,6,7,8,9,10,11,12,13-decahydrocyclododeca[b]thiophene-3-carbonitrile |
40106-17-0 | 500MG |
€254.60 | 2022-06-11 |
2-Amino-4,5,6,7,8,9,10,11,12,13-decahydrocyclododecabthiophene-3-carbonitrile Related Literature
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Sudip Mandal,Barla Thirupathi Org. Biomol. Chem., 2020,18, 5287-5314
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Bin Hai,Binqi Wang,Min Yu RSC Adv., 2021,11, 14710-14716
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Vinodh Rajendra,Yang Chen,Michael A. Brook Polym. Chem., 2010,1, 312-320
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Biman Jana,Rakesh Sharan Singh,Biman Bagchi Phys. Chem. Chem. Phys., 2011,13, 16220-16226
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Alexander J. Blake,Neil R. Champness,Paul A. Cooke,James E. B. Nicolson Chem. Commun., 2000, 665-666
40106-17-0 (2-Amino-4,5,6,7,8,9,10,11,12,13-decahydrocyclododecabthiophene-3-carbonitrile) Related Products
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:40106-17-0)2-Amino-4,5,6,7,8,9,10,11,12,13-decahydrocyclododecabthiophene-3-carbonitrile
Purity:99%
Quantity:5g
Price ($):895.0